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molecular formula C14H10FNOS B8376513 2-(4-Fluorophenyl)-2H-1,4-benzothiazin-3(4H)-one CAS No. 100638-27-5

2-(4-Fluorophenyl)-2H-1,4-benzothiazin-3(4H)-one

Cat. No. B8376513
CAS RN: 100638-27-5
M. Wt: 259.30 g/mol
InChI Key: DTRYUBNNSCCBKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05246929

Procedure details

To a suspension of 2-aminothiophenol (12.6 g) and sodium acetate (23.6 g) in ethanol (150 ml) is added methyl α-bromo-4-fluorophenylacetate (23.6 g), and the mixture is stirred at room temperature overnight. After the solvent is distilled off, water is added to the residue. The resulting precipitate is separated by filtration, washed, dried, and then recrystallized from tetrahydrofuran-n-hexane to give 2-(4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine (21.7 g) as crystals. M.p. 216°-219° C.
Name
2-aminothiophenol
Quantity
12.6 g
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
23.6 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
150 mL
Type
solvent
Reaction Step One
Name
methyl α-bromo-4-fluorophenylacetate
Quantity
23.6 g
Type
reactant
Reaction Step Two
Name
2-(4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[SH:8].C([O-])(=O)C.[Na+].Br[CH:15]([C:20]1[CH:25]=[CH:24][C:23]([F:26])=[CH:22][CH:21]=1)[C:16](OC)=[O:17]>C(O)C>[F:26][C:23]1[CH:24]=[CH:25][C:20]([CH:15]2[C:16](=[O:17])[NH:1][C:2]3[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=3[S:8]2)=[CH:21][CH:22]=1 |f:1.2|

Inputs

Step One
Name
2-aminothiophenol
Quantity
12.6 g
Type
reactant
Smiles
NC1=C(C=CC=C1)S
Name
sodium acetate
Quantity
23.6 g
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Name
ethanol
Quantity
150 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
methyl α-bromo-4-fluorophenylacetate
Quantity
23.6 g
Type
reactant
Smiles
BrC(C(=O)OC)C1=CC=C(C=C1)F

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture is stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
After the solvent is distilled off
ADDITION
Type
ADDITION
Details
water is added to the residue
CUSTOM
Type
CUSTOM
Details
The resulting precipitate is separated by filtration
WASH
Type
WASH
Details
washed
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
recrystallized from tetrahydrofuran-n-hexane

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
2-(4-fluorophenyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine
Type
product
Smiles
FC1=CC=C(C=C1)C1SC2=C(NC1=O)C=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 21.7 g
YIELD: CALCULATEDPERCENTYIELD 87.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.